N-(2-ethoxyphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide
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Description
N-(2-ethoxyphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19N5O4S2 and its molecular weight is 481.55. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Drug Discovery
Heterocyclic compounds, such as those related to the queried chemical structure, play a crucial role in drug discovery, particularly in the development of novel therapeutic agents. For instance, synthesis and evaluation of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown potent anticancer activity against various human cancer cell lines. These findings highlight the potential of such heterocyclic compounds in the design of new anticancer therapies (Hafez & El-Gazzar, 2017).
Antimicrobial Applications
The antimicrobial properties of heterocyclic compounds further exemplify their utility in scientific research and therapeutic applications. Novel derivatives incorporating thiazole and triazolo[4,3-a]pyrimidine moieties have been developed and tested for antimicrobial efficacy, revealing potential as new antimicrobial agents. This underscores the importance of heterocyclic chemistry in addressing antibiotic resistance and developing new antimicrobial strategies (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Insecticidal and Antitumor Activity
The diverse biological activities of heterocyclic compounds extend to insecticidal properties, as seen in the synthesis and insecticidal assessment against Spodoptera littoralis. Such research not only contributes to agricultural sciences by providing new means of pest control but also enhances our understanding of the biological activities of these compounds (Fadda et al., 2017).
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[[8-(furan-2-ylmethyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O4S2/c1-2-30-17-8-4-3-7-15(17)23-18(28)13-33-22-25-24-21-26(12-14-6-5-10-31-14)20(29)19-16(27(21)22)9-11-32-19/h3-11H,2,12-13H2,1H3,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOVFCLOUYNZFCC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=CO5)SC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.